Cas no 792142-93-9 (Benzenamine,4-[[(3-methylphenyl)thio]methyl]-)

Benzenamine,4-[[(3-methylphenyl)thio]methyl]- structure
792142-93-9 structure
Product Name:Benzenamine,4-[[(3-methylphenyl)thio]methyl]-
CAS No:792142-93-9
MF:C14H15NS
MW:229.3406021595
CID:555918
PubChem ID:45098095
Update Time:2025-04-19

Benzenamine,4-[[(3-methylphenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[[(3-methylphenyl)thio]methyl]-
    • Benzenamine, 4-[[(3-methylphenyl)thio]methyl]- (9CI)
    • 4-[(3-methylphenyl)sulfanylmethyl]aniline
    • 4-{[(3-Methylphenyl)sulfanyl]methyl}aniline
    • DTXSID10667663
    • AKOS010492869
    • A1-05105
    • 792142-93-9
    • Inchi: 1S/C14H15NS/c1-11-3-2-4-14(9-11)16-10-12-5-7-13(15)8-6-12/h2-9H,10,15H2,1H3
    • InChI Key: JLKTXCADGVALLM-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC(C)=C1)CC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 229.093
  • Monoisotopic Mass: 229.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.3A^2
  • XLogP3: 3.6
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